Potassium dimethyl-1,2,4-triazin-3-olate

• IUPAC Name: potassium;5,6-dimethyl-1,2,4-triazin-3-olate
• InChI: InChI=1S/C5H7N3O.K/c1-3-4(2)7-8-5(9)6-3;/h1-2H3,(H,6,8,9);/q;+1/p-1
• InChI Key: DBSJJIQUUJMOGB-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(N=NC(=N1)[O-])C.[K+]
• Molecular Formula: C5H6KN3O
• Molecular Weight: 163.22 g/mol
• CAS RN: 1797915-56-0

Description

Potassium dimethyl-1,2,4-triazin-3-olate is a chemical compound with the molecular formula C5H6KN3O and a molecular weight of 163.22. It is used extensively in scientific research due to its multifunctional properties.

Synthesis Analysis

The synthesis of triazine derivatives, such as Potassium dimethyl-1,2,4-triazin-3-olate, involves various synthetic routes including microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions. The synthesis of 1,2,3,4-tetrazine 1,3-dioxide, a related compound, has been achieved by a multistep reaction.

Molecular Structure Analysis

Triazines and tetrazines, like Potassium dimethyl-1,2,4-triazin-3-olate, are significant moieties having three and four nitrogen atoms, respectively, in biologically important molecules. They are building blocks and have provided a new dimension to the design of biologically important organic molecules.

Chemical Reactions Analysis

Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization. The bioorthogonal application of these polyazines with various strained alkenes and alkynes provides a new prospect for investigations in chemical biology.

Scientific Research Applications

Heterogeneous Catalysis

. These compounds facilitate various chemical reactions by providing a stable platform for the reactants and can be easily recovered and reused, making them environmentally friendly options for industrial processes.

Photocatalysis

. Their unique electronic properties allow them to absorb light and activate molecules, leading to applications in solar energy conversion and environmental remediation.

Separation and Storage

. They can be used to selectively absorb and store gases, which is particularly useful in capturing carbon dioxide from industrial emissions.

Energy-Related Functions

. Their ability to facilitate electron transfer reactions is valuable in creating more efficient and durable energy storage systems.

Biologically Active Molecules

. Potassium dimethyl-1,2,4-triazin-3-olate derivatives can be designed to interact with specific biological targets, offering new avenues for drug development.

Cholinesterase Inhibitors

. These inhibitors are important in the treatment of diseases like Alzheimer’s, where they can help increase cholinergic stimulation in the brain.

Mechanism of Action

While the specific mechanism of action for Potassium dimethyl-1,2,4-triazin-3-olate is not mentioned in the search results, it’s worth noting that several derivatives of triazines and tetrazines have been identified as multifunctional, adaptable, switchable, and remarkably antifungal, anticancer, antiviral, antitumor, cardiotonic, anti-HIV, analgesic, anti-protozoal, etc.